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Compound of Interest

Compound Name: (s)-2-(Trifluoromethyl)pyrrolidine

Cat. No.: B056502

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of (s)-2-(Trifluoromethyl)pyrrolidine (CAS Number: 119580-41-5). Adherence to
these guidelines is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

(s)-2-(Trifluoromethyl)pyrrolidine is a flammable solid that is harmful if swallowed, causes
skin and eye irritation, and may cause respiratory irritation.[1][2] Appropriate PPE is mandatory
to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a
face shield.[3]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator with
appropriate cartridges (e.g.,
type P3, ABEK).[1][4]

Necessary when handling
outside of a fume hood or
when vapors may be present
to avoid respiratory tract
irritation.[1][2]

Body Protection

Flame-resistant lab coat.[3]

Protects against spills and
splashes of the flammable

solid.

Footwear

Closed-toe shoes.[3]

Standard laboratory practice to

protect feet from spills.

Quantitative Data Summary

Key physical and safety data for (s)-2-(Trifluoromethyl)pyrrolidine are summarized below.

Property Value Source
Molecular Formula CsHsFsN [1]
Molecular Weight 139.12 g/mol [1]
Appearance Solid [1]
Melting Point 29-33°C [1]
Flash Point 29 °C (84.2 °F) [1]

Storage Temperature

2-8°C

[1]

Hazard Classifications:[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_Flammable_Fluorinated_Liquids.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://chemical-label.com/en/ghs/print-clp/119580-41-5/2s-2-trifluoromethylpyrrolidine
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://chemical-label.com/en/ghs/print-clp/119580-41-5/2s-2-trifluoromethylpyrrolidine
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/TW/zh/product/aldrich/665622
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://chemical-label.com/en/ghs/print-clp/119580-41-5/2s-2-trifluoromethylpyrrolidine
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_Flammable_Fluorinated_Liquids.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_of_Flammable_Fluorinated_Liquids.pdf
https://www.benchchem.com/product/b056502?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.sigmaaldrich.com/US/en/product/aldrich/665614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Flammable Solid, Category 1

Acute Toxicity, Oral, Category 4

Skin Irritation, Category 2

Eye lIrritation, Category 2

Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory system)
Operational Plan: Step-by-Step Handling Protocol
Preparation:

o Consult SDS: Before beginning any work, thoroughly read and understand the Safety Data
Sheet (SDS) for (s)-2-(Trifluoromethyl)pyrrolidine.

o Work Area: All handling of this compound must be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.[5]

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

» Prepare Equipment: Ensure all necessary equipment (spatulas, glassware, etc.) is clean, dry,
and readily accessible within the fume hood.

» Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Handling:

« Grounding: When transferring the solid, ensure that the container and receiving equipment
are properly grounded to prevent static discharge, which could be an ignition source.[6]

» Dispensing: Carefully weigh and dispense the required amount of the solid in the fume hood.
Avoid creating dust.
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» Container Management: Keep the container tightly closed when not in use to prevent
exposure to moisture and air.[7]

o Heating: Avoid heating the compound near open flames or other ignition sources due to its
low flash point.[7]

Post-Handling:
o Decontamination: Clean all equipment and the work surface thoroughly after use.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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s-2-trifluoromethyl-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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